Cas no 1179993-72-6 (4,7-Bis(5-bromo-4-dodecylthiophen-2-yl)-2,1,3-benzothiadiazole)

• Product Name: 4,7-Bis(5-bromo-4-dodecylthiophen-2-yl)-2,1,3-benzothiadiazole
• CAS No: 1179993-72-6
• MF: C₃₈H₅₄Br₂N₂S₃
• MW: 794.851765155792
• MDL: MFCD27923036
• CID: 1090147
• PubChem ID: 253660447
• Update Time: 2025-06-15

4,7-Bis(5-bromo-4-dodecylthiophen-2-yl)-2,1,3-benzothiadiazole Chemical and Physical Properties

Names and Identifiers

• 4,7-Bis(5-bromo-4-dodecylthiophen-2-yl)benzo[c][1,2,5]thiadiazole
• 4,7-Bis(5-bromo-4-dodecyl-2-thienyl)-2,1,3-benzothiadiazole
• 4,7-bis(5-bromo-4-dodecylthiophen-2-yl)-2,1,3-benzothiadiazole
• AK142470
• ST24042661
• 4,7-Bis(4-dodecyl-5-bromo-2-thienyl)-2,1,3-benzothiadiazole
• 4,7-Bis(5-bromo-4-dodecylthiophen-2-yl)-2,1,3-benzothiadiazole

• MDL： MFCD27923036
• Inchi： 1S/C38H54Br2N2S3/c1-3-5-7-9-11-13-15-17-19-21-23-29-27-33(43-37(29)39)31-25-26-32(36-35(31)41-45-42-36)34-28-30(38(40)44-34)24-22-20-18-16-14-12-10-8-6-4-2/h25-28H,3-24H2,1-2H3
• InChI Key： ZFMZIVKXDPTWBS-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C2=CC=C(C3C2=NSN=3)C2=CC(=C(S2)Br)CCCCCCCCCCCC)S1)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 792.18200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 45
• Rotatable Bond Count: 24
• Complexity: 703
• Topological Polar Surface Area: 111

Experimental Properties

• PSA: 110.50000
• LogP: 15.60010

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiadiazoles

Additional information on 4,7-Bis(5-bromo-4-dodecylthiophen-2-yl)-2,1,3-benzothiadiazole

Introduction to 4,7-Bis(5-bromo-4-dodecylthiophen-2-yl)-2,1,3-benzothiadiazole (CAS No. 1179993-72-6)

4,7-Bis(5-bromo-4-dodecylthiophen-2-yl)-2,1,3-benzothiadiazole is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number CAS No. 1179993-72-6, is a key player in the development of advanced materials and pharmaceutical applications. Its unique molecular structure, characterized by a benzothiadiazole core and thiophene derivatives, makes it an intriguing subject for further study and innovation.

The benzothiadiazole moiety is a prominent heterocyclic compound that has been extensively studied for its potential in various applications, including organic electronics and pharmaceuticals. The presence of bromine and dodecyl substituents in the thiophene rings enhances the compound's solubility and reactivity, making it more versatile for synthetic chemistry. This structural configuration allows for diverse functionalization and integration into complex molecular systems.

In recent years, there has been a surge in research focused on developing novel materials with enhanced electronic properties. The 4,7-Bis(5-bromo-4-dodecylthiophen-2-yl)-2,1,3-benzothiadiazole molecule has shown promise in this area due to its ability to form stable conjugated systems. These systems are crucial for applications such as organic light-emitting diodes (OLEDs), photovoltaics, and sensors. The dodecyl groups contribute to better film formation and thermal stability, which are essential for practical device applications.

The compound's relevance extends to the pharmaceutical domain as well. Benzothiadiazole derivatives are known for their biological activity and have been investigated for their potential as drug candidates. The bromine substituents in the thiophene rings can be selectively modified through cross-coupling reactions, allowing chemists to tailor the molecule's properties for specific pharmacological targets. This flexibility makes it a valuable scaffold for drug discovery efforts.

Recent studies have highlighted the compound's role in developing novel therapeutic agents. For instance, researchers have explored its potential as an anti-inflammatory agent by modifying its structure to enhance binding affinity to specific biological targets. The benzothiadiazole core provides a robust framework that can be further functionalized to improve pharmacokinetic properties such as bioavailability and metabolic stability.

The synthesis of 4,7-Bis(5-bromo-4-dodecylthiophen-2-yl)-2,1,3-benzothiadiazole involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions are commonly employed to construct the desired molecular framework. These methods ensure high yields and purity, which are critical for subsequent applications in both materials science and pharmaceuticals.

In the context of materials science, this compound has been used as a building block for designing high-performance polymers and small-molecule semiconductors. Its conjugated system allows for efficient charge transport properties, making it suitable for use in organic electronic devices. Researchers have also explored its potential in creating conductive inks and coatings that could revolutionize the manufacturing of flexible electronics.

The integration of computational chemistry into the study of this compound has accelerated the discovery process. Molecular modeling techniques help predict the compound's behavior under various conditions, allowing researchers to optimize its properties before experimental synthesis. This approach saves time and resources while enhancing the likelihood of success in developing novel materials and drugs.

The environmental impact of using 4,7-Bis(5-bromo-4-dodecylthiophen-2-yl)-2,1,3-benzothiadiazole has also been a point of interest. Efforts are being made to develop sustainable synthetic routes that minimize waste and reduce energy consumption. Green chemistry principles are being applied to ensure that the production of this compound is environmentally friendly while maintaining high efficiency.

In conclusion, 4,7-Bis(5-bromo-4-dodecylthiophen-2-yl)-2,1,3-benzothiadiazole represents a significant advancement in both chemical synthesis and application development. Its unique structural features make it a versatile molecule with potential uses ranging from organic electronics to pharmaceuticals. As research continues to evolve, this compound is expected to play an increasingly important role in shaping the future of advanced materials and drug discovery.